molecular formula C13H12N2O2S B2685645 4-{[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}but-2-yn-1-ol CAS No. 461430-58-0

4-{[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}but-2-yn-1-ol

Cat. No. B2685645
CAS RN: 461430-58-0
M. Wt: 260.31
InChI Key: XRRYPDKGJVGEJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-{[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}but-2-yn-1-ol”, also known as MBTH, is a widely studied chemical in the scientific community. It has a molecular formula of C13H12N2O2S and a molecular weight of 260.31 .


Molecular Structure Analysis

The molecular structure of this compound includes an oxadiazole ring, a sulfanyl group, and a but-2-yn-1-ol chain . The presence of these functional groups can significantly influence the compound’s reactivity and properties.


Physical And Chemical Properties Analysis

The compound has a predicted boiling point of 469.4±55.0 °C . Other physical and chemical properties such as density, melting point, and flash point are not available .

Scientific Research Applications

Corrosion Inhibition

Research has shown that derivatives of 1,3,4-oxadiazole, including compounds with similar structures to 4-{[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}but-2-yn-1-ol, are effective as corrosion inhibitors for mild steel in acidic environments. The effectiveness of these compounds is attributed to their ability to form a protective layer on the metal surface, which is supported by electrochemical, gravimetric, and SEM analyses. The adsorption of these inhibitors on the metal surface follows the Langmuir adsorption isotherm, indicating a mixed mode of physisorption and chemisorption (Ammal et al., 2018).

Crystal Structure Analysis

Studies on the crystal structure of 1,3,4-oxadiazole derivatives have provided insights into their molecular configurations and intermolecular interactions. These analyses help in understanding the chemical properties and potential applications of these compounds in various fields, including pharmaceuticals and materials science (Karanth et al., 2019).

Pharmacological Evaluation

Pharmacological evaluations have revealed the potential of 1,3,4-oxadiazole derivatives in the treatment of various diseases. These compounds have shown promising results in toxicity assessments, tumor inhibition, antioxidant, analgesic, and anti-inflammatory activities. Such studies highlight the therapeutic potential of these derivatives, including their application in cancer treatment (Faheem, 2018).

Antibacterial Applications

Newer sulfone compounds containing the 1,3,4-oxadiazole moiety have shown promising in vitro antibacterial activities against tobacco bacterial wilt, indicating their potential as bactericides for plant protection. This suggests a promising avenue for agricultural applications, particularly in controlling bacterial infections in crops (Xu et al., 2012).

properties

IUPAC Name

4-[[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]but-2-yn-1-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H12N2O2S/c1-10-4-6-11(7-5-10)12-14-15-13(17-12)18-9-3-2-8-16/h4-7,16H,8-9H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XRRYPDKGJVGEJL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C2=NN=C(O2)SCC#CCO
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H12N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

260.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-{[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}but-2-yn-1-ol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.